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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525 Get Quote

For researchers, scientists, and drug development professionals, this document provides

comprehensive technical information on Phomalactone Acetate, including its chemical

properties, biological activity, and detailed protocols for its synthesis and analysis.

Introduction
Phomalactone acetate is the acetylated derivative of Phomalactone, a mycotoxin produced by

various fungi, including those of the Nigrospora genus. While research on Phomalactone
acetate is ongoing, it has demonstrated notable biological activities, including mosquitocidal

and potential antifungal properties. These characteristics make it a compound of interest for

further investigation in pest control and pharmaceutical development.

Chemical and Physical Properties
Phomalactone acetate is a lactone with the systematic name (5S,6S)-5-(acetyloxy)-5,6-

dihydro-6-[(1E)-1-propen-1-yl]-2H-pyran-2-one. Its chemical structure and key properties are

summarized below.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.2 g/mol [1]

Appearance White crystalline solid [1]

Solubility
Soluble in dichloromethane,

DMSO, and ethanol.

Storage

Store at -20°C for long-term

stability. Keep in a tightly

sealed container, protected

from light and moisture.

Biological Activity
Mosquitocidal Activity:

Phomalactone acetate has been shown to be a potent mosquitocidal agent. In a laboratory

setting, it exhibited 100% mortality against both permethrin-susceptible and permethrin-

resistant strains of Aedes aegypti mosquitoes at a dose of 5 µg per insect.[1][2][3] This activity

suggests its potential as a lead compound for the development of new insecticides.

Organism Activity
Concentration/Dos
e

Reference

Aedes aegypti

(permethrin-

susceptible)

100% mortality 5 µ g/insect [1][2][3]

Aedes aegypti

(permethrin-resistant)
100% mortality 5 µ g/insect [1][2][3]

Antifungal Activity:

While specific studies on the antifungal activity of Phomalactone acetate are limited, the

parent compound, Phomalactone, has demonstrated inhibitory effects against various plant
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pathogenic fungi.[4] It is plausible that Phomalactone acetate retains some of this antifungal

activity. Further research is needed to fully characterize its antifungal spectrum and efficacy.

Analytical Standards and Reference Materials
Currently, there are no known commercial suppliers of certified analytical standards or

reference materials for Phomalactone acetate. Researchers requiring this compound will likely

need to synthesize it in-house or commission a custom synthesis from a specialized chemical

supplier. The synthesis protocol provided in this document can be used for this purpose.

Experimental Protocols
Synthesis of Phomalactone Acetate
This protocol describes the synthesis of Phomalactone acetate from its precursor,

Phomalactone, through an acetylation reaction.[1]

Materials:

Phomalactone

Pyridine

Acetic anhydride

1N Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for preparative thin-layer chromatography (TLC)

Developing solvent: 5% isopropanol in dichloromethane

Procedure:

Dissolve Phomalactone (e.g., 40 mg, 0.25 mmol) in pyridine (4 mL).
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Add acetic anhydride (0.1 mL, 0.9 mmol) to the solution.

Stir the reaction mixture at ambient temperature for 12 hours.

Cool the reaction mixture on an ice bath.

Acidify the mixture with 1N HCl (20 mL).

Extract the product with ethyl acetate (2 x 30 mL).

Dry the combined ethyl acetate layers over anhydrous Na₂SO₄.

Evaporate the solvent to obtain a pale yellow viscous oil.

Purify the crude product by preparative thin-layer chromatography using 5% isopropanol in

dichloromethane as the eluent to yield Phomalactone acetate as a white crystalline solid.

High-Performance Liquid Chromatography (HPLC)
Analysis
This protocol provides a starting point for the development of a quantitative HPLC method for

Phomalactone acetate, adapted from methods used for similar lactone compounds. Method

validation and optimization will be required for specific applications.

Instrumentation and Columns:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for pH adjustment)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15193525?utm_src=pdf-body
https://www.benchchem.com/product/b15193525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water. A starting point could be a linear gradient

from 30% to 70% acetonitrile over 20 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: 210 nm (or determined by UV scan of Phomalactone acetate)

Injection Volume: 10 µL

Column Temperature: 25°C

Sample Preparation:

Prepare a stock solution of Phomalactone acetate in a suitable solvent (e.g., acetonitrile or

methanol) at a concentration of 1 mg/mL.

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 µg/mL to 100 µg/mL.

For unknown samples, dissolve them in the mobile phase or a compatible solvent and filter

through a 0.45 µm syringe filter before injection.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Phomalactone acetate, which

are crucial for its identification and characterization.[1]

¹H NMR Spectroscopic Data (CDCl₃):
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Chemical Shift (δ
ppm)

Multiplicity
Coupling Constant
(J Hz)

Assignment

6.96 dd 5.2, 9.6 H-4

6.20 d 9.6 H-3

5.94 dq 8, 14 H-1'

5.59 ddq 1.6, 6.8, 15.1 H-2'

5.24 dd 3.2, 5.6 H-5

4.87 dd 2.8, 7.6 H-6

2.04 s OAc

1.73 dd 1.2, 6.4 CH₃

¹³C NMR Spectroscopic Data (CDCl₃):

Chemical Shift (δ ppm) Assignment

170.01 C=O (acetate)

162.65 C-2

140.78 C-4

133.01 C-2'

124.69 C-1'

123.49 C-3

79.44 C-6

64.15 C-5

20.61 OAc (CH₃)

17.93 C-3'

High-Resolution Mass Spectrometry (HRMS) Data:
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Ion Calculated m/z Found m/z

[M+H]⁺ 197.081385 196.08136

Visualizations

Synthesis of Phomalactone Acetate

Phomalactone Acetylation
(Pyridine, Acetic Anhydride) Crude Phomalactone Acetate Preparative TLC Pure Phomalactone Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Phomalactone Acetate.

HPLC Analysis Workflow

Sample Preparation
(Dissolution & Filtration)

HPLC System
(C18 Column, UV Detector)

Data Acquisition
(Chromatogram)

Data Analysis
(Peak Integration, Quantification)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15193525?utm_src=pdf-body-img
https://www.benchchem.com/product/b15193525?utm_src=pdf-body
https://www.benchchem.com/product/b15193525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for HPLC analysis of Phomalactone Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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